![molecular formula C23H19N3OS2 B5186884 3-benzyl-2-[1-phenyl-3-(2-thienyl)-1H-pyrazol-4-yl]-1,3-thiazolidin-4-one](/img/structure/B5186884.png)
3-benzyl-2-[1-phenyl-3-(2-thienyl)-1H-pyrazol-4-yl]-1,3-thiazolidin-4-one
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Overview
Description
Synthesis Analysis
The synthesis of derivatives related to 3-benzyl-2-[1-phenyl-3-(2-thienyl)-1H-pyrazol-4-yl]-1,3-thiazolidin-4-one has been achieved through various methods, including one-pot, four-component reactions that offer ease of handling, good yields, and simple workup processes. These methods involve the condensation of key intermediates in the presence of catalysts under specific conditions to form the desired compound with high purity and efficiency (Bade & Vedula, 2015).
Molecular Structure Analysis
Studies on similar compounds have utilized analytical and spectral data to confirm the structures of newly synthesized molecules. Techniques such as IR, 1H NMR, 13C NMR, and mass spectral data have been pivotal in elucidating the molecular structure and confirming the presence of specific functional groups within the compound's framework (Sharma & Jain, 2011).
Chemical Reactions and Properties
The reactivity and chemical properties of this compound derivatives are influenced by their structural motifs, which enable a range of chemical reactions. These reactions include cyclocondensation, acylation, and reactions with various aromatic aldehydes to introduce different substituents, thereby modifying the compound's properties and potential applications (Uma et al., 2017).
Physical Properties Analysis
The physical properties such as solubility, melting point, and crystalline structure of thiazolidin-4-one derivatives can be characterized using techniques like X-ray crystallography. These analyses provide insights into the compound's stability, solubility in various solvents, and intermolecular interactions, crucial for understanding its behavior in different environments (Portilla et al., 2007).
Chemical Properties Analysis
The chemical properties, including reactivity towards other compounds, potential for forming complexes, and electrochemical behavior, are key aspects of thiazolidin-4-one derivatives. These properties are significantly influenced by the compound's molecular structure, specifically the presence and position of substituents on the thiazolidinone ring, which affect its electron distribution and, consequently, its chemical reactivity (Liu et al., 2008).
properties
IUPAC Name |
3-benzyl-2-(1-phenyl-3-thiophen-2-ylpyrazol-4-yl)-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19N3OS2/c27-21-16-29-23(25(21)14-17-8-3-1-4-9-17)19-15-26(18-10-5-2-6-11-18)24-22(19)20-12-7-13-28-20/h1-13,15,23H,14,16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHNXHKCSCDJZSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C(S1)C2=CN(N=C2C3=CC=CS3)C4=CC=CC=C4)CC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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